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Compound of Interest

Compound Name: VEC6

Cat. No.: B1682201 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel chemical compounds like VEC6. This guide

provides immediate and essential safety protocols, operational procedures, and disposal plans

for V.E.C. 6, a VEZF1–DNA interaction inhibitor. Adherence to these guidelines is critical to

minimize risks and ensure a safe research environment.

Chemical and Physical Properties of VEC6

VEC6, also known as NSC-11435, is a research chemical with the following properties:

Property Value

IUPAC Name
(E)-9-methyl-3-(phenyldiazenyl)-3,9-

diazabicyclo[3.3.1]nonane

Molecular Formula C₁₄H₂₀N₄

CAS Number 3431-16-1

Appearance Solid powder

Solubility Soluble in DMSO
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While a specific Safety Data Sheet (SDS) for VEC6 is not readily available, its chemical

structure as a diazenyl (azo) compound warrants a cautious approach. Azo compounds can be

toxic and potentially explosive under certain conditions. Therefore, it is crucial to handle VEC6
in a controlled laboratory environment.

Recommended Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to protect against potential splashes, inhalation,

and skin contact.

Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities or if there is a

significant splash risk.

Must conform to EN166 or

OSHA 29 CFR 1910.133

standards.

Skin Protection

Chemical-resistant gloves

(butyl rubber is recommended

for DMSO solutions), a fully

buttoned lab coat, and closed-

toe shoes.

Nitrile gloves may offer splash

protection but are not suitable

for prolonged contact with

DMSO.[1] Always change

gloves immediately after any

suspected contact.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor cartridges

should be used in a well-

ventilated area, preferably

within a certified chemical

fume hood.

Respirator use is especially

important if there is a risk of

aerosolization or if working

outside of a fume hood.
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The following diagram outlines the standard operating procedure for the safe handling and

disposal of VEC6 and its solutions.

VEC6 Handling and Disposal Workflow
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Arrange for Professional Disposal
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Operational Plan: Step-by-Step Guidance

Preparation:

Before handling VEC6, put on all required PPE as detailed in the table above.

Ensure the chemical fume hood is functioning correctly.

Bring the VEC6 container and DMSO to the designated workspace within the fume hood.

Handling and Use:

Carefully weigh the required amount of VEC6 powder.

To prepare a stock solution, slowly add the weighed VEC6 to the appropriate volume of

DMSO, stirring gently to dissolve.

Conduct all experimental procedures involving VEC6 or its solutions within the chemical

fume hood to minimize inhalation exposure.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite).

Collect the absorbed material into a sealed container for hazardous waste disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of VEC6 and associated materials is crucial to prevent environmental

contamination and ensure safety.

Liquid Waste:

All solutions containing VEC6, including unused stock solutions and experimental waste,

should be collected in a clearly labeled, sealed, and compatible hazardous waste
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container.[1]

The label should include "Dimethyl Sulfoxide Waste" and "VEC6 Waste" with approximate

concentrations.[1]

Solid Waste:

Any materials that have come into contact with VEC6, such as pipette tips, gloves, and

empty vials, should be collected in a designated and clearly labeled solid hazardous waste

container.[1]

Storage and Disposal:

Store all waste containers in a designated, well-ventilated hazardous waste accumulation

area, away from incompatible materials.[1]

The final disposal of both liquid and solid waste must be conducted through your

institution's Environmental Health & Safety (EH&S) department or a licensed chemical

waste disposal service.[2] Never dispose of VEC6 or its solutions down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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